Cas no 2987-16-8 (3,3-Dimethylbutyraldehyd)

• Product Name: 3,3-Dimethylbutyraldehyd
• CAS No: 2987-16-8
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD00042807
• CID: 43666
• PubChem ID: 24862120
• Update Time: 2025-11-02

3,3-Dimethylbutyraldehyd Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylbutanal
• 3,3-Dimethylbutyraldehyde
• 3,3-Dimethylbutyraldehyde,DMBA
• 3,3-DiMethyl-Butanal
• 3,3-Dimethylbutanal,tert-Butylacetaldehyde
• 3,3-dimethylbutylaldehyde
• 3,3-dimethyl-butyraldehyde
• 3-methyl-i-pentanal
• Butanal,3,3-dimethyl
• EINECS 221-054-3
• tert-Butylacetaldehyde
• Butanal, 3,3-dimethyl-
• 3,3Dimethylbutyaldehyde
• CAM6HD7JKI
• LTNUSYNQZJZUSY-UHFFFAOYSA-N
• Neohexal
• PubChem3076
• 3,3-dimethylbutyraldehyd
• 3,3-dimethylbutan-1-one
• KSC207A3B
• EBD19375
• 3,3-Dimethylbutyraldehyde, purum, >=95.0% (GC)
• Q-100380
• MFCD00042807
• F2191-0024
• AM20090398
• D4098
• SCHEMBL21884
• AS-11404
• BP-11297
• A820087
• DTXSID60183984
• FT-0601971
• 3-METHYL-ISOVALERALDEHYDE
• AKOS009157149
• EN300-66394
• UNII-CAM6HD7JKI
• NS00028794
• 2987-16-8
• Q18130802
• Butyraldehyde, 3,3-dimethyl-
• 3,3-Dimethylbutyraldehyde, 95%
• 3,3-Dimethylbutanal; 3-Methyl-isovaleraldehyde; tert-Butylacetaldehyde
• DTXCID00106475
• DB-005259
• 221-054-3
• 3,3-Dimethylbutyraldehyd

• MDL： MFCD00042807
• Inchi： 1S/C6H12O/c1-6(2,3)4-5-7/h5H,4H2,1-3H3
• InChI Key： LTNUSYNQZJZUSY-UHFFFAOYSA-N
• SMILES： O=CCC(C)(C)C
• BRN： 1735829

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 0.798 g/mL at 25 °C(lit.)
• Melting Point: -24 °C
• Boiling Point: 104-106 °C(lit.)
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Refractive Index: n20/D 1.397(lit.)
• PSA: 17.07000
• LogP: 1.62150
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive

3,3-Dimethylbutyraldehyd Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S23
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3.1
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,3-Dimethylbutyraldehyd

3,3-Dimethylbutyraldehyde (CAS No. 2987-16-8): Properties, Applications, and Market Insights

3,3-Dimethylbutyraldehyde (CAS No. 2987-16-8), also known as 3,3-dimethylbutanal, is a versatile aliphatic aldehyde with significant applications in the fragrance, flavor, and pharmaceutical industries. This compound, characterized by its molecular formula C6H12O, has gained attention due to its unique chemical properties and broad utility. In this article, we delve into the physical and chemical properties, industrial applications, and emerging trends surrounding this compound.

The physical properties of 3,3-Dimethylbutyraldehyde include a clear, colorless liquid appearance with a pungent odor. It has a boiling point of approximately 117-118°C and a density of around 0.81 g/cm³. These characteristics make it suitable for various synthetic processes, particularly in the production of flavoring agents and aromatic compounds. Researchers and manufacturers value this compound for its reactivity, especially in aldol condensation and reduction reactions.

One of the most prominent uses of 3,3-Dimethylbutyraldehyde is in the flavor and fragrance industry. Its sharp, green odor profile makes it a popular choice for creating citrusy and herbal notes in perfumes and food additives. With the growing demand for natural-like flavors and sustainable ingredients, this compound has become a key intermediate in synthesizing bio-based fragrances. Additionally, its role in producing pharmaceutical intermediates has expanded, particularly in the development of specialty chemicals for drug formulations.

The market dynamics for 3,3-Dimethylbutyraldehyde are influenced by trends in green chemistry and eco-friendly manufacturing. As industries shift toward sustainable practices, the demand for high-purity aldehyde derivatives like this one has risen. Companies are investing in catalytic processes to improve yield and reduce waste, aligning with global environmental regulations. Furthermore, the Asia-Pacific region has emerged as a significant consumer, driven by the expansion of the flavor and fragrance sector in countries like China and India.

From a synthetic chemistry perspective, 3,3-Dimethylbutyraldehyde serves as a building block for more complex molecules. Its carbonyl group reactivity allows for the creation of chiral compounds, which are crucial in asymmetric synthesis. Recent studies have explored its use in organocatalysis, highlighting its potential in fine chemical production. These advancements underscore the compound's importance in modern chemical research and industrial applications.

In conclusion, 3,3-Dimethylbutyraldehyde (CAS No. 2987-16-8) is a multifaceted compound with wide-ranging uses. Its role in flavor and fragrance, pharmaceutical synthesis, and green chemistry positions it as a valuable asset in the chemical industry. As research continues to uncover new applications, this aliphatic aldehyde is poised to remain a critical component in specialty chemical manufacturing.